![molecular formula C20H20N4O4 B2763570 N-[2-(4-methoxyphenyl)ethyl]-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide CAS No. 923196-26-3](/img/structure/B2763570.png)
N-[2-(4-methoxyphenyl)ethyl]-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of organic compounds typically involves the making or breaking of covalent bonds . The exact process can vary greatly depending on the specific compound being synthesized.Molecular Structure Analysis
The molecular structure of an organic compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy .Chemical Reactions Analysis
Organic compounds can undergo a variety of chemical reactions, including substitution reactions, addition reactions, elimination reactions, and rearrangement reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of an organic compound can be determined using a variety of methods, including melting point determination, boiling point determination, and solubility tests .Scientific Research Applications
- AKOS001963549 exhibits potential anticancer properties due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential .
- The compound has shown promise as an anti-inflammatory agent. It may modulate immune responses by targeting inflammatory mediators, such as cytokines and chemokines. Its anti-inflammatory effects could be relevant in conditions like rheumatoid arthritis or inflammatory bowel diseases .
- AKOS001963549 has been explored for its neuroprotective properties. It may enhance neuronal survival and reduce oxidative stress, making it a potential candidate for neurodegenerative disorders like Alzheimer’s disease or Parkinson’s disease. However, more preclinical and clinical studies are necessary to validate these findings .
- Researchers have investigated the compound’s impact on cardiovascular health. It may influence blood vessel function, platelet aggregation, and lipid metabolism. These effects could be relevant in managing conditions such as hypertension, atherosclerosis, and thrombosis .
- AKOS001963549 exhibits antimicrobial properties against certain bacteria and fungi. It may interfere with microbial cell membranes or essential metabolic pathways. Investigations into its efficacy against specific pathogens are ongoing .
- PDT is a cancer treatment that combines a photosensitizer (like AKOS001963549) with light exposure. Upon activation by light, the compound generates reactive oxygen species, leading to localized tumor cell destruction. Researchers are exploring its potential in PDT for various cancers .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Cardiovascular Applications
Antimicrobial Activity
Photodynamic Therapy (PDT)
Mechanism of Action
Safety and Hazards
Future Directions
The field of organic chemistry continues to evolve with the development of new synthetic methods and the discovery of new organic compounds . Future research will likely focus on developing more efficient and environmentally friendly synthetic methods, as well as exploring the potential applications of organic compounds in various industries.
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-N'-[(4-oxo-3H-phthalazin-1-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4/c1-28-14-8-6-13(7-9-14)10-11-21-19(26)20(27)22-12-17-15-4-2-3-5-16(15)18(25)24-23-17/h2-9H,10-12H2,1H3,(H,21,26)(H,22,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYQRIKKXSJZNAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC2=NNC(=O)C3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-methoxyphenethyl)-N2-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.